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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the performance characteristics of two
widely used disperse dyes, Disperse Blue 183 and Disperse Blue 79. The information
presented is collated from technical data sheets and scientific literature to assist in the
selection of the appropriate dye for specific research and development applications. This
comparison focuses on their performance in textile applications, particularly on polyester, and
delves into their toxicological and environmental profiles.

Physicochemical and Application Performance

Disperse Blue 183 and Disperse Blue 79 are both monoazo disperse dyes utilized for their
excellent affinity for hydrophobic fibers like polyester. They are appreciated for achieving deep
navy and blue shades. While both are suitable for high-temperature dyeing processes, their
fastness properties and performance can differ.

Disperse Blue 183 is noted for its exceptional overall fastness, including high resistance to
light and sublimation. It is often used for dyeing polyester and its blends, particularly for
achieving deep and vibrant colors.[1]

Disperse Blue 79 is also a staple for producing navy and black shades on polyester and is
recognized for its good sublimation fastness.[2][3] It is suitable for high-temperature, high-
pressure dyeing methods.[4]
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Below is a summary of their performance characteristics based on available data.

Table 1: Comparative Performance and Fastness

Properties
. . Test Method
Property Disperse Blue 183 Disperse Blue 79 .
(Typical)
Chemical Class Single Azo Single Azo -
Molecular Formula C20H21BrNeOs C24H27BrNeO10 -
Molecular Weight 473.32 g/mol 639.41 g/mol -
] Dyeing and printing of
Dyeing of polyester ]
) o ] polyester and its
Typical Application and blended fabrics -
blends for navy and
for deep colors.[1]
black shades.[4][5]
Light Fastness 5 4 ISO 105-B02
Wash Fastness
o 4-5 4-5 ISO 105-C06
(Staining)
Wash Fastness
. 5 5 ISO 105-C06
(Fading)
Sublimation Fastness 4 4-5 ISO 105-P0O1
Rubbing Fastness
4-5 4 ISO 105-X12
(Dry)
Rubbing Fastness
4-5 4-5 ISO 105-X12
(Wet)
Perspiration Fastness
. - 4-5 ISO 105-E04
(Alkali - Staining)
Perspiration Fastness
5 ISO 105-E04

(Alkali - Fading)

Experimental Protocols
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The fastness properties listed above are typically determined using standardized international
testing methods. Below are outlines of the general experimental protocols for these key tests.

Light Fastness (ISO 105-B02)

This test evaluates the resistance of the color to fading when exposed to an artificial light
source that mimics natural daylight.

e Specimen Preparation: A dyed textile specimen of a specified size is prepared.

» Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of
temperature and humidity.

» Evaluation: The change in color of the exposed specimen is assessed by comparing it with a
set of blue wool standards (rated 1-8, where 8 is the highest fastness).

Wash Fastness (ISO 105-C06)

This method assesses the resistance of the color to domestic and commercial laundering.

e Specimen Preparation: A dyed specimen is stitched together with a multifiber adjacent fabric
(containing strips of different common fibers like cotton, nylon, polyester, etc.).

» Washing: The composite specimen is placed in a stainless steel container with a specified
volume of soap solution and stainless steel balls (to simulate mechanical action). The
container is then agitated in a laundering machine at a specified temperature and for a set
duration.

o Evaluation: After washing and drying, the change in color of the specimen (fading) and the
degree of staining on the adjacent multifiber fabric are evaluated using grey scales (rated 1-
5, where 5 is no change/staining).[6]

Sublimation Fastness (ISO 105-P01)

This test determines the resistance of the color to sublimation (transition from solid to gas)
when subjected to dry heat.

e Specimen Preparation: A dyed specimen is placed in contact with a white adjacent fabric.
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o Heat Treatment: The composite specimen is placed in a heating device at a specified
temperature (e.g., 180°C, 210°C) for a set time (e.g., 30 seconds).[7]

o Evaluation: The change in color of the original specimen and the staining of the adjacent
fabric are assessed using grey scales.

Rubbing Fastness (ISO 105-X12)

This test evaluates the amount of color transferred from the surface of a colored textile to other
surfaces by rubbing.

e Specimen Preparation: The dyed fabric is mounted on the base of a crockmeter.

e Rubbing: A standard white cotton cloth (crocking cloth), either dry or wet with a specified
amount of water, is rubbed against the specimen for a set number of cycles under a
specified pressure.

o Evaluation: The degree of color transferred to the white crocking cloth is assessed using a
grey scale for staining.[8][9]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the comparative performance testing of
disperse dyes on polyester fabric.
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Caption: Workflow for Comparative Dye Performance Evaluation.
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Toxicological and Environmental Profile

Both Disperse Blue 183 and Disperse Blue 79 are azo dyes, a class of compounds that has
been studied for its potential toxicological and environmental impacts. The reductive cleavage
of the azo bond can lead to the formation of aromatic amines, some of which are known to be
mutagenic or carcinogenic.[10]

Disperse Blue 183

A safety data sheet for Disperse Blue 183 suggests that it is not classified as acutely toxic, a
skin or respiratory sensitizer, or mutagenic.

Disperse Blue 79

Disperse Blue 79 contains a 2-bromo-4,6-dinitroaniline moiety, which is a derivative of
dinitroaniline. Some dinitroaniline compounds have been shown to induce genotoxicity.[11]
Studies on Disperse Blue 79 have indicated a low potential for teratogenic toxicity in rats.
However, like many azo dyes, it is considered toxic to aquatic life. There is also evidence
suggesting that Disperse Blue 79 can be a contact allergen in textiles.

Potential Toxicological Pathway

The following diagram illustrates a generalized potential pathway for the toxicological effects of
azo dyes containing dinitroaniline moieties. It is important to note that this is a generalized
pathway and may not be specific to Disperse Blue 79.
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Caption: Generalized Toxicological Pathway for Azo Dyes.
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Conclusion

Both Disperse Blue 183 and Disperse Blue 79 are effective colorants for polyester, offering
good to excellent fastness properties required for many textile applications. Disperse Blue 183
appears to have a slight advantage in light fastness based on the available data. Disperse Blue
79, while having very good sublimation fastness, has been flagged for potential allergenic
effects and, due to its chemical structure, warrants careful consideration of its toxicological
profile.

The choice between these two dyes will ultimately depend on the specific performance
requirements of the end product, with Disperse Blue 183 being a strong candidate for
applications demanding high light fastness and a more favorable toxicological profile based on
current classifications. For applications where exceptional sublimation fastness is the primary
concern, Disperse Blue 79 remains a viable, albeit more scrutinized, option. Further
comparative studies under identical conditions would be beneficial for a more definitive
conclusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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